Cas no 188399-55-5 (tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate
• CAS No: 188399-55-5
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6479980
• PubChem ID: 15808471
• Update Time: 2025-10-28

tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 188399-55-5
• EN300-1453868
• tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate

• Inchi： 1S/C13H14F2O2/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)8-11(9)15/h4-8H,1-3H3/b7-5+
• InChI Key： FINSXUPWDMWKHQ-FNORWQNLSA-N
• SMILES： FC1C=C(C=CC=1/C=C/C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate (CAS No. 188399-55-5)

tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate (CAS No. 188399-55-5) is a fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-difluorophenyl group and a prop-2-enoate ester, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate. Fluorination often enhances a molecule's metabolic stability, bioavailability, and binding affinity, making it a key strategy in modern drug design. This compound's CAS No. 188399-55-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-value research. Additionally, its role in cross-coupling reactions and palladium-catalyzed transformations aligns with trends in sustainable chemistry and green synthesis.

From an industrial perspective, tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate is often discussed in forums focusing on building blocks for APIs (Active Pharmaceutical Ingredients). Its ester group offers versatility for further functionalization, a feature highly valued in custom synthesis and contract manufacturing. Recent studies also explore its potential in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance.

Environmental and regulatory considerations are critical when handling CAS No. 188399-55-5. While not classified as hazardous, proper storage under inert conditions is recommended to maintain its stability. The compound's E-configuration (indicated by "2E" in its name) is essential for its reactivity, emphasizing the need for precise stereochemical control during synthesis. This aspect is particularly relevant to researchers investigating stereoselective catalysis, a hot topic in organic chemistry.

In summary, tert-butyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate (CAS No. 188399-55-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its fluorinated aromatic core and reactive ester group position it as a cornerstone for innovation, addressing contemporary challenges in drug development and sustainable synthesis. As interest in fluorine-containing compounds grows, this compound will likely remain a focal point in scientific and industrial advancements.